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Compound of Interest

Compound Name: trans-Cinnamic-d7 acid

Cat. No.: B1611827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety profile of trans-
Cinnamic-d7 acid. Given the limited specific data on the deuterated form, this document
leverages extensive safety and toxicological data available for the non-deuterated parent
compound, trans-cinnamic acid. The toxicological profiles of deuterated and non-deuterated
compounds are generally considered to be closely related, particularly concerning acute effects
such as irritation. This guide summarizes key safety data, outlines experimental methodologies
for toxicological assessments, and presents relevant biological pathways to inform safe
handling and use in research and development.

Hazard Identification and Classification

trans-Cinnamic-d7 acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to its irritant properties.

Table 1: GHS Classification of trans-Cinnamic Acid[1]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.
Tract Irritation)

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Signal Word: Warning
Hazard Pictograms:

walt text

Physical and Chemical Properties

A summary of the known physical and chemical properties of trans-Cinnamic-d7 acid and its
non-deuterated analogue is provided below.

Table 2: Physical and Chemical Properties
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Property trans-Cinnamic-d7 Acid trans-Cinnamic Acid
Appearance Solid[1] White crystalline powder[2][3]
Molecular Formula CsD7HO2 CoHsO2[4]

Molecular Weight 155.20 g/mol 148.16 g/mol

CAS Number 343338-31-8 140-10-3

Melting Point No data available 131-136 °C

Boiling Point No data available 300 °C

Flash Point No data available > 100 °C

Water Solubility No data available 0.4 g/L (20°C)

Toxicological Data

The toxicological data for trans-cinnamic acid provides a strong basis for assessing the safety

of its deuterated form. Key findings from various studies are summarized below.

Table 3: Summary of Toxicological Data for trans-Cinnamic Acid
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Endpoint Species Route Results Reference
Acute Oral
o Rat Oral >2000 mg/kg bw  --INVALID-LINK--
Toxicity (LD50)
Acute Dermal ]
o Rabbit Dermal >5000 mg/kg bw  --INVALID-LINK--
Toxicity (LD50)
4% in petrolatum
did not cause
Skin Irritation Human Dermal Patch irritation in --INVALID-LINK--
healthy
volunteers.
0.1-1%in
o Rabbit, Guinea distilled water
Eye Irritation ) Ocular --INVALID-LINK--
Pig caused no
irritation.

] 70 mg/m3 smoke
Respiratory _ .
o Human Inhalation caused transient,  --INVALID-LINK--
[rritation o L
minimal irritation.

50 mg/kg/day
Developmental

o Rat Gavage (highest dose --INVALID-LINK--
Toxicity (NOAEL)
tested)
Dermal 83.9%
] Rhesus Monkey Dermal --INVALID-LINK--
Absorption (occluded)

Experimental Protocols

The following sections detail the methodologies for key toxicological assessments relevant to
the hazards of trans-cinnamic acid. These protocols are based on internationally recognized
guidelines.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)
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This test evaluates the potential of a substance to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.

Methodology:

o Test System: A commercially available Reconstructed Human Epidermis (RhE) model, such
as EpiDerm™, EpiSkin™, or SkinEthic™ RHE, is used. These models consist of human-
derived epidermal keratinocytes cultured to form a multi-layered, differentiated epidermis.

e Procedure:

o

The test substance is applied topically to the surface of the RhE tissue. For solids like
trans-cinnamic acid, a fine powder is applied to a moistened tissue surface.

o

The exposure duration is typically 60 minutes.

[¢]

Following exposure, the test substance is thoroughly washed from the tissue surface.

[¢]

The tissues are then incubated for a post-exposure period of 42 hours to allow for the
development of cytotoxic effects.

o Endpoint Measurement: Cell viability is determined using the MTT assay. Tissues are
incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is
converted to a blue formazan salt by metabolically active cells. The amount of formazan
produced is quantified spectrophotometrically.

o Classification: A substance is classified as an irritant (UN GHS Category 2) if the mean
tissue viability is reduced to < 50% of the negative control.

Acute Eye Irritation/Corrosion Test (OECD TG 405)

This in vivo test assesses the potential of a substance to cause eye irritation or corrosion.
Methodology:
o Test System: Albino rabbits are typically used for this assay.

e Procedure:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye of the animal. The other eye serves as an untreated
control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Endpoint Measurement: Ocular lesions of the cornea (opacity), iris, and conjunctivae
(redness and swelling) are scored at each observation point.

» Classification: The classification of the substance is based on the severity and reversibility of
the observed ocular lesions.

Human Inhalation Exposure (Conceptual Protocol)

While a detailed protocol for the specific study on cinnamic acid smoke is not publicly available,
a conceptual protocol for such a human volunteer study would likely involve the following steps:

e Subject Recruitment: Healthy, non-smoking adult volunteers are recruited following informed
consent and ethical review board approval.

o Exposure Generation: Cinnamic acid smoke is generated in a controlled manner, for
example, through pyrotechnic generation, to achieve a target atmospheric concentration.

o Exposure Conditions: Volunteers are exposed in a controlled environment chamber for a
defined period (e.g., 10 minutes). Air quality and the concentration of cinnamic acid are
continuously monitored.

» Endpoint Measurement:

o

Subjective Symptoms: Volunteers report any sensory irritation (e.g., eye, nose, or throat
irritation; coughing) using standardized questionnaires.

o Physiological Parameters: Respiratory rate, tidal volume, and minute volume are
measured before, during, and after exposure.

o Clinical Examination: Pre- and post-exposure medical examinations, including chest
radiographs, may be conducted.
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Signaling and Metabolic Pathways
Metabolic Pathway of trans-Cinnamic Acid

trans-Cinnamic acid is a key intermediate in the phenylpropanoid pathway in plants and is
metabolized in animals. The primary metabolic route involves hydroxylation and conjugation.
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Click to download full resolution via product page

Caption: Metabolic pathway of trans-cinnamic acid.

Cellular Response to Chemical-Induced Skin Irritation

Chemical irritants like trans-cinnamic acid can trigger a cascade of cellular events in the skin,
leading to an inflammatory response. This process involves the activation of transcription
factors such as AP-1 and Nrf2, which regulate the expression of pro-inflammatory and
antioxidant genes, respectively.
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Caption: Cellular response to skin irritation by trans-cinnamic acid.
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Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of dust.
Use only in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.

Wash hands thoroughly after handling.

Storage:

Keep container tightly sealed in a cool, well-ventilated area.
Store locked up.

Recommended storage temperature is -20°C for long-term storage.

First Aid Measures

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

After inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.

After swallowing: Rinse mouth. Do NOT induce vomiting. Call a physician if you feel unwell.

Disposal Considerations
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Dispose of contents/container in accordance with local, regional, national, and international
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.

Conclusion

The safety profile of trans-Cinnamic-d7 acid is predicted to be very similar to that of trans-
cinnamic acid, which is classified as a skin, eye, and respiratory irritant, and is harmful if
swallowed. The provided toxicological data, experimental protocols, and pathway analyses
offer a robust framework for understanding and managing the potential hazards associated with
this compound. Adherence to the recommended safe handling procedures, use of appropriate
personal protective equipment, and implementation of proper emergency measures are
essential to ensure the safety of researchers, scientists, and drug development professionals
working with trans-Cinnamic-d7 acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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